Cas no 1806133-10-7 (3-Fluoro-2-(trifluoromethoxy)pyridine-4-acetonitrile)

• Product Name: 3-Fluoro-2-(trifluoromethoxy)pyridine-4-acetonitrile
• CAS No: 1806133-10-7
• MF: C₈H₄F₄N₂O
• MW: 220.123775482178
• CID: 4912382
• Update Time: 2025-06-10

3-Fluoro-2-(trifluoromethoxy)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2-(trifluoromethoxy)pyridine-4-acetonitrile

• Inchi： 1S/C8H4F4N2O/c9-6-5(1-3-13)2-4-14-7(6)15-8(10,11)12/h2,4H,1H2
• InChI Key： OMHPQTQUSSGAIO-UHFFFAOYSA-N
• SMILES： FC1C(=NC=CC=1CC#N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• XLogP3: 2.1
• Topological Polar Surface Area: 45.9

Additional information on 3-Fluoro-2-(trifluoromethoxy)pyridine-4-acetonitrile

3-Fluoro-2-(trifluoromethoxy)pyridine-4-acetonitrile (CAS No. 1806133-10-7): An Overview of Its Synthesis, Properties, and Applications in Medicinal Chemistry

3-Fluoro-2-(trifluoromethoxy)pyridine-4-acetonitrile (CAS No. 1806133-10-7) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of fluorinated pyridines, which are known for their ability to modulate various biological processes and serve as key intermediates in the synthesis of pharmaceuticals.

The synthesis of 3-fluoro-2-(trifluoromethoxy)pyridine-4-acetonitrile involves a series of well-defined chemical transformations. One common approach is the sequential functionalization of a pyridine scaffold, followed by the introduction of fluorine and trifluoromethoxy groups. Recent advancements in synthetic methodologies have enabled more efficient and scalable routes to this compound, making it increasingly accessible for research and development purposes.

In terms of its physical and chemical properties, 3-fluoro-2-(trifluoromethoxy)pyridine-4-acetonitrile exhibits a high degree of stability and solubility in organic solvents. Its molecular structure, characterized by the presence of a fluorine atom and a trifluoromethoxy group, imparts unique electronic and steric properties that can influence its reactivity and biological activity. These properties make it an attractive candidate for the design and synthesis of novel drug molecules.

The biological activity of 3-fluoro-2-(trifluoromethoxy)pyridine-4-acetonitrile has been the subject of extensive research. Studies have shown that this compound exhibits potent inhibitory effects on various enzymes and receptors, making it a valuable tool for probing biological pathways and developing therapeutic agents. For instance, it has been reported to inhibit kinases involved in cancer signaling pathways, suggesting its potential as an anticancer agent.

In addition to its direct biological activity, 3-fluoro-2-(trifluoromethoxy)pyridine-4-acetonitrile serves as a key intermediate in the synthesis of more complex molecules with diverse therapeutic applications. Its modular structure allows for the introduction of various functional groups, enabling the fine-tuning of pharmacological properties such as potency, selectivity, and bioavailability. This flexibility has led to its use in the development of drugs targeting neurological disorders, inflammatory diseases, and metabolic conditions.

The role of fluorinated compounds in drug discovery has been well-documented, with numerous examples of successful drugs containing fluorine atoms or trifluoromethyl groups. The presence of these substituents can significantly enhance the pharmacokinetic properties of a molecule, such as its metabolic stability and tissue distribution. In this context, 3-fluoro-2-(trifluoromethoxy)pyridine-4-acetonitrile represents an important building block for the design of next-generation therapeutics.

Recent advances in computational chemistry have further enhanced our understanding of the structure-activity relationships (SAR) associated with 3-fluoro-2-(trifluoromethoxy)pyridine-4-acetonitrile. Molecular modeling studies have provided insights into the binding modes and interactions with target proteins, guiding the rational design of optimized derivatives with improved pharmacological profiles.

In conclusion, 3-fluoro-2-(trifluoromethoxy)pyridine-4-acetonitrile (CAS No. 1806133-10-7) is a promising compound with significant potential in medicinal chemistry. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further investigation and development as a therapeutic agent or as a building block for more complex molecules. As research in this area continues to advance, it is likely that new applications and derivatives will emerge, further expanding its impact on drug discovery and development.